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Compound of Interest

Compound Name: 6,7-Quinoxalinediol

Cat. No.: B091371 Get Quote

An In-depth Review of the Chemical, Physical, and Biological Properties of a Promising

Heterocyclic Compound

Introduction
Quinoxaline, a heterocyclic compound formed by the fusion of a benzene and a pyrazine ring,

serves as a privileged scaffold in medicinal chemistry. Its derivatives have garnered significant

attention due to their wide array of biological activities, including anticancer, anti-inflammatory,

antimicrobial, and neuroprotective properties. This technical guide focuses on a specific

derivative, 6,7-Quinoxalinediol, providing a comprehensive overview of its known and

predicted properties. While direct experimental data for 6,7-Quinoxalinediol is limited in the

current scientific literature, this guide extrapolates information from closely related analogs and

the broader quinoxaline class to offer a valuable resource for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
6,7-Quinoxalinediol is a solid, aromatic compound. The presence of two hydroxyl groups on

the benzene ring is expected to significantly influence its solubility and reactivity compared to

the parent quinoxaline structure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b091371?utm_src=pdf-interest
https://www.benchchem.com/product/b091371?utm_src=pdf-body
https://www.benchchem.com/product/b091371?utm_src=pdf-body
https://www.benchchem.com/product/b091371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₆N₂O₂ ChemSynthesis

Molecular Weight 162.15 g/mol ChemSynthesis

IUPAC Name Quinoxaline-6,7-diol ---

CAS Number 6295-22-3 ChemSynthesis

Canonical SMILES
C1=C(C=C2C(=C1O)N=CC=N

2)O
ChemSynthesis

InChI Key
AYDVUWHDCUBKNN-

UHFFFAOYSA-N
ChemSynthesis

Appearance Pale-yellow crystals (predicted) ---

Melting Point Not available ---

Boiling Point Not available ---

Solubility

Predicted to be soluble in polar

organic solvents and sparingly

soluble in water.

---

Synthesis and Characterization
A definitive, detailed experimental protocol for the synthesis of 6,7-Quinoxalinediol is not

readily available in the surveyed literature. However, the general and well-established method

for synthesizing quinoxaline derivatives is the condensation of an o-phenylenediamine with a

1,2-dicarbonyl compound. For 6,7-Quinoxalinediol, a plausible synthetic route would involve

the reaction of 4,5-diamino-1,2-benzenediol with glyoxal.

General Experimental Protocol for Quinoxaline
Synthesis
The following is a generalized protocol that could be adapted for the synthesis of 6,7-
Quinoxalinediol. Optimization of reaction conditions, including solvent, temperature, and

reaction time, would be necessary.
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Materials:

4,5-diamino-1,2-benzenediol

Glyoxal (40% solution in water)

Ethanol or acetic acid (solvent)

Inert gas (e.g., Nitrogen or Argon)

Procedure:

Dissolve 4,5-diamino-1,2-benzenediol in a suitable solvent (e.g., ethanol or acetic acid) in a

round-bottom flask under an inert atmosphere.

Add an equimolar amount of glyoxal solution dropwise to the reaction mixture with stirring.

The reaction mixture is then typically heated under reflux for a period of time, which can

range from a few hours to overnight. The progress of the reaction should be monitored by

Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The solvent is removed under reduced pressure.

The crude product is then purified, typically by recrystallization from a suitable solvent or by

column chromatography on silica gel.

Characterization:

The structure of the synthesized 6,7-Quinoxalinediol would be confirmed using standard

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would provide detailed

information about the chemical environment of the hydrogen and carbon atoms in the

molecule.
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Infrared (IR) Spectroscopy: IR spectroscopy would confirm the presence of key functional

groups, such as the O-H stretch of the hydroxyl groups and the C=N and C=C stretches of

the quinoxaline ring system.

Mass Spectrometry (MS): Mass spectrometry would determine the molecular weight of the

compound and provide information about its fragmentation pattern.

Starting Materials:
4,5-diamino-1,2-benzenediol

Glyoxal

Condensation Reaction
(Solvent, Heat)

Purification
(Recrystallization or

Chromatography)

Characterization
(NMR, IR, MS) 6,7-Quinoxalinediol

Click to download full resolution via product page

A general workflow for the synthesis and characterization of 6,7-Quinoxalinediol.

Biological Activities and Potential Applications
The biological activities of 6,7-Quinoxalinediol have not been extensively studied. However,

based on the known properties of the quinoxaline scaffold and its derivatives, several potential

therapeutic applications can be predicted. The presence of hydroxyl groups at the 6 and 7

positions may enhance its antioxidant and neuroprotective properties.

Neuroprotective Effects
Quinoxaline derivatives have shown promise as neuroprotective agents in models of

neurodegenerative diseases such as Parkinson's and Alzheimer's disease.[1][2][3][4] The

proposed mechanisms of action often involve the modulation of various signaling pathways

related to oxidative stress, inflammation, and apoptosis.[3]

Studies on related 6-aminoquinoxaline derivatives have demonstrated their ability to protect

dopaminergic neurons from cell death in in-vitro models of Parkinson's disease.[1][5] These

compounds were found to counteract mechanisms contributing to neuronal death, including

oxidative stress.[1] Furthermore, 6,7-dimethyl quinoxaline analogs have been investigated as

kinase inhibitors for their potential in Alzheimer's therapeutics.[3]

Antioxidant and Anti-inflammatory Properties
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Many quinoxaline derivatives exhibit significant antioxidant and anti-inflammatory activities.[6]

[7] The dihydroxy substitution on the benzene ring of 6,7-Quinoxalinediol suggests it may act

as a potent antioxidant by donating hydrogen atoms from its hydroxyl groups to scavenge free

radicals.

The anti-inflammatory effects of quinoxaline derivatives are often attributed to their ability to

inhibit pro-inflammatory cytokines such as IL-1β and TNF-α.[6] By reducing neuroinflammation,

a key contributor to the progression of neurodegenerative diseases, 6,7-Quinoxalinediol could

offer therapeutic benefits.

Cellular Stressors

Signaling Pathways

Oxidative Stress

Neuronal Survival

Inhibits

Neuroinflammation

Inhibits

6,7-Quinoxalinediol

Antioxidant Response

Activates

Anti-inflammatory Pathways

Activates

Pro-survival Pathways

Activates

Inhibits Inhibits

Promotes

Click to download full resolution via product page

A hypothetical signaling pathway for the neuroprotective effects of 6,7-Quinoxalinediol.
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6,7-Quinoxalinediol is a promising but understudied member of the quinoxaline family of

heterocyclic compounds. Based on the extensive research on its structural analogs, it is

predicted to possess significant neuroprotective, antioxidant, and anti-inflammatory properties.

This technical guide provides a foundation for future research by summarizing the available

chemical data and outlining potential synthetic and biological evaluation strategies. Further

investigation is warranted to fully elucidate the therapeutic potential of 6,7-Quinoxalinediol in
the context of neurodegenerative diseases and other inflammatory conditions. The detailed

experimental protocols and in-depth biological studies are crucial next steps for advancing our

understanding of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091371#what-are-the-properties-of-6-7-
quinoxalinediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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